molecular formula C19H29N3O B7629763 2-methyl-N-[1-(4-methylcyclohexyl)piperidin-4-yl]pyridine-3-carboxamide

2-methyl-N-[1-(4-methylcyclohexyl)piperidin-4-yl]pyridine-3-carboxamide

Cat. No. B7629763
M. Wt: 315.5 g/mol
InChI Key: QIJCSGRFNBOSAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-methyl-N-[1-(4-methylcyclohexyl)piperidin-4-yl]pyridine-3-carboxamide, also known as 4'-Methyl-α-Pyrrolidinohexiophenone (4-MPH), is a synthetic compound used in scientific research. It belongs to the class of cathinones, which are psychoactive substances that mimic the effects of amphetamines and cocaine. 4-MPH is a stimulant that affects the central nervous system and is used in research to study the mechanisms of action of cathinones and their potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 4-MPH is not fully understood, but it is believed to work by blocking the reuptake of dopamine and norepinephrine in the brain. This leads to increased levels of these neurotransmitters, which are responsible for regulating mood, attention, and energy levels.
Biochemical and Physiological Effects:
The use of 4-MPH has been shown to increase heart rate, blood pressure, and body temperature. It can also cause insomnia, anxiety, and agitation. Long-term use of 4-MPH has been associated with addiction and dependence, as well as potential neurotoxicity.

Advantages and Limitations for Lab Experiments

One advantage of using 4-MPH in lab experiments is its relatively simple synthesis method. It is also a potent stimulant that can be used to study the effects of cathinones on the central nervous system. However, its potential for addiction and dependence, as well as its potential neurotoxicity, make it a limited research tool.

Future Directions

Future research on 4-MPH could focus on its potential therapeutic applications, particularly in the treatment of ADHD and narcolepsy. It could also be used to study the mechanisms of addiction and dependence, as well as potential neurotoxicity associated with long-term use of cathinones. Additionally, further research could explore the potential use of 4-MPH in combination with other drugs for enhanced therapeutic effects.

Synthesis Methods

The synthesis of 4-MPH involves the reaction of 4-methylcyclohexanone with piperidine and pyridine-3-carboxylic acid in the presence of a reducing agent such as sodium borohydride. The resulting compound is then purified using chromatographic techniques to obtain the final product. The synthesis of 4-MPH is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

4-MPH is used in scientific research to study the mechanisms of action of cathinones and their potential therapeutic applications. It has been shown to increase dopamine and norepinephrine levels in the brain, leading to increased alertness, focus, and energy. 4-MPH has also been studied for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy.

properties

IUPAC Name

2-methyl-N-[1-(4-methylcyclohexyl)piperidin-4-yl]pyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H29N3O/c1-14-5-7-17(8-6-14)22-12-9-16(10-13-22)21-19(23)18-4-3-11-20-15(18)2/h3-4,11,14,16-17H,5-10,12-13H2,1-2H3,(H,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QIJCSGRFNBOSAR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCC(CC1)N2CCC(CC2)NC(=O)C3=C(N=CC=C3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H29N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

315.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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